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Compound of Interest

Compound Name: Jak1-IN-10

Cat. No.: B15137827 Get Quote

This guide provides comprehensive safety and logistical information for researchers, scientists,

and drug development professionals working with Jak1-IN-10, a potent and selective JAK1

inhibitor. Adherence to these procedures is critical for minimizing exposure risk and ensuring a

safe laboratory environment.

Jak1-IN-10 is a cyano-substituted cyclic hydrazine derivative with the molecular formula

C15H17N7 and a molecular weight of 295.34.[1] While a specific Safety Data Sheet (SDS) for

Jak1-IN-10 is not publicly available, the following guidelines are based on best practices for

handling potent kinase inhibitors and information from similar compounds.

Personal Protective Equipment (PPE)
A comprehensive suite of personal protective equipment is mandatory for all tasks involving

Jak1-IN-10 to prevent skin and respiratory exposure.[2] The required PPE varies depending on

the specific handling procedure.
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Task Required Personal Protective Equipment

Weighing and Aliquoting Powder

Double Nitrile Gloves, Disposable Gown, N95

Respirator, and Face Shield/Goggles. To be

performed in a chemical fume hood or a

biological safety cabinet.[2]

Preparing Solutions

Double Nitrile Gloves, Disposable Gown, and

Face Shield/Goggles. To be performed in a

chemical fume hood.[2]

Administering to Cell Cultures

Nitrile Gloves and a Laboratory Coat. All

manipulations should be carried out in a

biological safety cabinet.[2]

Waste Disposal
Double Nitrile Gloves, Disposable Gown, and

Face Shield/Goggles.

Experimental Protocols
Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Wear appropriate PPE, including gloves and a lab coat.

Store the compound at room temperature in the continental US; however, storage conditions

may vary elsewhere. Always refer to the Certificate of Analysis for specific storage

recommendations.

Weighing and Solution Preparation:

Precaution: Perform all weighing and solution preparation in a certified chemical fume hood

to minimize inhalation exposure.

Don the required PPE: double nitrile gloves, a disposable gown, an N95 respirator, and a

face shield or goggles.

Use dedicated spatulas and weighing boats.
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Carefully weigh the desired amount of Jak1-IN-10 powder.

To prepare a stock solution, dissolve the compound in an appropriate solvent, such as

DMSO.

Once prepared, aliquot the solution to prevent repeated freeze-thaw cycles. For stock

solutions, it is recommended to store them at -80°C for up to 6 months or at -20°C for up to 1

month.

Spill Management:

In the event of a spill, evacuate the area if the spill is large or poses a significant airborne

exposure risk.

For small spills, use a chemical spill kit suitable for cytotoxic or hazardous compounds.

Wear appropriate PPE, including a respirator, during the cleanup process.

Absorb the spilled material with an inert absorbent and place it in a sealed, labeled container

for hazardous waste disposal.

Decontaminate the affected area with an appropriate cleaning agent.

Disposal Plan
All materials contaminated with Jak1-IN-10 must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.

Solid Waste: Collect all contaminated solid waste, including gloves, gowns, pipette tips, and

empty vials, in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all liquid waste containing Jak1-IN-10 in a separate, sealed, and

labeled hazardous waste container.

Workflow Diagrams
The following diagrams illustrate the key workflows for safely handling and disposing of Jak1-
IN-10.
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Safe Handling Workflow for Jak1-IN-10

Emergency
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Caption: Workflow for the safe handling of Jak1-IN-10 from receipt to use.
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Disposal Workflow for Jak1-IN-10 Contaminated Waste

Contaminated Solid Waste
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Caption: Step-by-step process for the disposal of Jak1-IN-10 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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